Cas no 1545315-29-4 (2-Chloro-3-fluoro-6-methoxybenzoic acid)

• Product Name: 2-Chloro-3-fluoro-6-methoxybenzoic acid
• CAS No: 1545315-29-4
• MF: C₈H₆ClFO₃
• MW: 204.5828
• MDL: MFCD28627052
• CID: 5087351
• PubChem ID: 83882142
• Update Time: 2025-11-02

2-Chloro-3-fluoro-6-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-fluoro-6-methoxybenzoic acid

• MDL： MFCD28627052
• Inchi： 1S/C8H6ClFO3/c1-13-5-3-2-4(10)7(9)6(5)8(11)12/h2-3H,1H3,(H,11,12)
• InChI Key： GEFVFPPHGGYQDS-UHFFFAOYSA-N
• SMILES： ClC1=C(C([H])=C([H])C(=C1C(=O)O[H])OC([H])([H])[H])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: 1.7
• Topological Polar Surface Area: 46.5

Additional information on 2-Chloro-3-fluoro-6-methoxybenzoic acid

2-Chloro-3-fluoro-6-methoxybenzoic Acid (CAS No. 1545315-29-4): A Versatile Building Block in Modern Chemistry

The chemical compound 2-Chloro-3-fluoro-6-methoxybenzoic acid (CAS No. 1545315-29-4) has emerged as a crucial intermediate in pharmaceutical and agrochemical research. This fluorinated benzoic acid derivative combines multiple functional groups - a carboxylic acid, methoxy, chloro, and fluoro substituents - making it particularly valuable for structure-activity relationship studies. The presence of both chloro and fluoro substituents on the aromatic ring enhances its reactivity and potential for further derivatization, which explains its growing importance in drug discovery pipelines.

Recent trends in medicinal chemistry show increasing demand for halogenated aromatic compounds like 2-Chloro-3-fluoro-6-methoxybenzoic acid, particularly as building blocks for kinase inhibitors and GPCR-targeted therapeutics. The methoxy group at the 6-position contributes to improved metabolic stability, while the chloro-fluoro combination allows for precise modulation of electronic properties. Pharmaceutical researchers frequently search for "fluorinated benzoic acid derivatives" and "multi-halogenated drug intermediates" when developing new synthetic routes, making this compound particularly relevant in current research.

The physical properties of 2-Chloro-3-fluoro-6-methoxybenzoic acid include a molecular weight of 204.58 g/mol and the characteristic solubility profile of substituted benzoic acids. It typically appears as a white to off-white crystalline powder with moderate solubility in polar organic solvents like methanol, ethanol, and DMSO, but limited solubility in water. These properties make it suitable for various organic synthesis applications, particularly in palladium-catalyzed coupling reactions that are fundamental to modern drug discovery.

In the agrochemical sector, 2-Chloro-3-fluoro-6-methoxybenzoic acid serves as a precursor for novel herbicidal and fungicidal compounds. The unique electronic effects created by the ortho-chloro and meta-fluoro substitution pattern contribute to enhanced biological activity in many crop protection agents. Recent patent literature reveals growing interest in "fluoro-chloro benzoic acid derivatives" for developing next-generation pesticides with improved environmental profiles and reduced resistance issues.

The synthesis of 2-Chloro-3-fluoro-6-methoxybenzoic acid typically begins with appropriately substituted benzene derivatives, involving sequential halogenation, methoxylation, and carboxylation steps. Process chemists have developed optimized routes that maximize yield while minimizing byproducts, responding to the pharmaceutical industry's demand for "high-purity fluorinated intermediates". The compound's stability under standard storage conditions (room temperature, protected from moisture) makes it practical for industrial-scale applications.

Analytical characterization of 1545315-29-4 employs standard techniques including HPLC, GC-MS, and NMR spectroscopy. The 1H NMR spectrum clearly shows the methoxy singlet around 3.9 ppm and the characteristic aromatic proton patterns, while 19F NMR provides confirmation of the fluorine substitution. These analytical features are frequently discussed in research papers focusing on "structural elucidation of halogenated aromatics", a common search term among analytical chemists.

From a regulatory perspective, 2-Chloro-3-fluoro-6-methoxybenzoic acid is not classified as hazardous under current GHS criteria, though proper laboratory handling procedures should always be followed. The compound's growing importance is reflected in increasing supplier listings and catalog availability, with many chemical manufacturers now offering it as a standard research chemical. Current market analysis shows particular demand from regions with strong pharmaceutical innovation ecosystems, including North America, Europe, and parts of Asia.

Future applications of 2-Chloro-3-fluoro-6-methoxybenzoic acid may expand into materials science, where fluorinated aromatic compounds are gaining attention for organic electronic applications. The compound's ability to influence π-stacking interactions while maintaining good solubility makes it potentially valuable for developing new organic semiconductors or liquid crystal materials. Researchers investigating "halogenated aromatic materials" represent a growing segment showing interest in this chemical space.

For synthetic chemists working with 1545315-29-4, recent literature highlights its utility in nickel-catalyzed decarboxylative couplings and photoredox transformations - two areas receiving significant attention in contemporary methodology development. The presence of both electron-withdrawing (carboxyl, fluoro) and electron-donating (methoxy) groups creates interesting electronic properties that can be exploited in diverse reaction pathways, making it a favorite subject for "mechanistic studies of substituted aromatics".

Quality control specifications for commercial 2-Chloro-3-fluoro-6-methoxybenzoic acid typically require ≥98% purity by HPLC, with strict limits on related substances. These standards meet the requirements of pharmaceutical development, where searches for "GMP-grade fluorinated intermediates" have increased by 35% over the past two years according to industry search trend data. The compound's well-defined characterization also makes it suitable for use as an analytical reference standard in method development.

Environmental fate studies suggest that 2-Chloro-3-fluoro-6-methoxybenzoic acid undergoes moderate biodegradation under aerobic conditions, with the methoxy group facilitating initial metabolic attack. This environmental profile compares favorably with more persistent halogenated compounds, addressing growing concerns about "sustainable halogen chemistry" in industrial applications. Such considerations are increasingly important to researchers who balance molecular efficacy with environmental impact.

In conclusion, 2-Chloro-3-fluoro-6-methoxybenzoic acid (CAS No. 1545315-29-4) represents a strategically important building block at the intersection of multiple chemical disciplines. Its unique combination of substituents enables diverse applications from drug discovery to materials science, while modern analytical techniques ensure precise quality control. As research trends continue to favor multifunctional fluorinated compounds, the significance of this versatile intermediate will likely grow across scientific and industrial applications.